molecular formula C19H23N7O2 B3863881 4-[(2E)-2-(3-nitrobenzylidene)hydrazinyl]-2,6-di(pyrrolidin-1-yl)pyrimidine

4-[(2E)-2-(3-nitrobenzylidene)hydrazinyl]-2,6-di(pyrrolidin-1-yl)pyrimidine

Cat. No.: B3863881
M. Wt: 381.4 g/mol
InChI Key: UMVQUYUBUNAPGM-XSFVSMFZSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[(2E)-2-(3-nitrobenzylidene)hydrazinyl]-2,6-di(pyrrolidin-1-yl)pyrimidine is a synthetic organic compound characterized by its unique structure, which includes a pyrimidine core substituted with pyrrolidinyl groups and a nitrobenzylidene hydrazinyl moiety. This compound is of interest in various fields of scientific research due to its potential biological activities and applications in medicinal chemistry.

Properties

IUPAC Name

N-[(E)-(3-nitrophenyl)methylideneamino]-2,6-dipyrrolidin-1-ylpyrimidin-4-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H23N7O2/c27-26(28)16-7-5-6-15(12-16)14-20-23-17-13-18(24-8-1-2-9-24)22-19(21-17)25-10-3-4-11-25/h5-7,12-14H,1-4,8-11H2,(H,21,22,23)/b20-14+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UMVQUYUBUNAPGM-XSFVSMFZSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(C1)C2=NC(=NC(=C2)NN=CC3=CC(=CC=C3)[N+](=O)[O-])N4CCCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CCN(C1)C2=NC(=NC(=C2)N/N=C/C3=CC(=CC=C3)[N+](=O)[O-])N4CCCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H23N7O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

381.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

The synthesis of 4-[(2E)-2-(3-nitrobenzylidene)hydrazinyl]-2,6-di(pyrrolidin-1-yl)pyrimidine typically involves the condensation of 3-nitrobenzaldehyde with hydrazine derivatives, followed by cyclization with pyrrolidine-substituted pyrimidine precursors. The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts like acetic acid to facilitate the condensation and cyclization processes. Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity of the final product.

Chemical Reactions Analysis

4-[(2E)-2-(3-nitrobenzylidene)hydrazinyl]-2,6-di(pyrrolidin-1-yl)pyrimidine undergoes various chemical reactions, including:

    Oxidation: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

    Reduction: The compound can undergo reduction reactions, particularly at the nitro group, to form corresponding amines.

    Substitution: The pyrimidine ring can participate in nucleophilic substitution reactions, where the pyrrolidinyl groups can be replaced by other nucleophiles under appropriate conditions.

Common reagents used in these reactions include hydrogen gas, palladium catalysts, and nucleophiles such as amines or thiols. The major products formed from these reactions depend on the specific conditions and reagents used but often include reduced or substituted derivatives of the original compound.

Scientific Research Applications

4-[(2E)-2-(3-nitrobenzylidene)hydrazinyl]-2,6-di(pyrrolidin-1-yl)pyrimidine has several scientific research applications:

    Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

    Biology: The compound’s potential biological activities, such as antimicrobial and anticancer properties, are of interest in biological research.

    Medicine: Its potential therapeutic applications are being explored, particularly in the development of new drugs targeting specific biological pathways.

    Industry: The compound may be used in the development of new materials or as an intermediate in the synthesis of other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-[(2E)-2-(3-nitrobenzylidene)hydrazinyl]-2,6-di(pyrrolidin-1-yl)pyrimidine involves its interaction with specific molecular targets, such as enzymes or receptors, in biological systems. The nitrobenzylidene hydrazinyl moiety may play a crucial role in binding to these targets, leading to the modulation of biological pathways. The exact pathways involved depend on the specific biological context and the compound’s interactions with various biomolecules.

Comparison with Similar Compounds

4-[(2E)-2-(3-nitrobenzylidene)hydrazinyl]-2,6-di(pyrrolidin-1-yl)pyrimidine can be compared with similar compounds, such as:

    4-[(2E)-2-(3-methylbenzylidene)hydrazinyl]-2,6-di(piperidin-1-yl)pyrimidine: This compound has a similar structure but with a methyl group instead of a nitro group, which may result in different biological activities and chemical reactivity.

    4-[(2E)-2-(3-chlorobenzylidene)hydrazinyl]-2,6-di(pyrrolidin-1-yl)pyrimidine: The presence of a chlorine atom instead of a nitro group can significantly alter the compound’s properties and applications.

The uniqueness of 4-[(2E)-2-(3-nitrobenzylidene)hydrazinyl]-2,6-di(pyrrolidin-1-yl)pyrimidine lies in its specific substitution pattern, which imparts distinct chemical and biological properties compared to its analogs.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-[(2E)-2-(3-nitrobenzylidene)hydrazinyl]-2,6-di(pyrrolidin-1-yl)pyrimidine
Reactant of Route 2
Reactant of Route 2
Reactant of Route 2
4-[(2E)-2-(3-nitrobenzylidene)hydrazinyl]-2,6-di(pyrrolidin-1-yl)pyrimidine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.